2-(4-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95%
Overview
Description
2-(4-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95% (2F-5MBA) is a compound that is used in various scientific research applications. It has a wide range of biochemical and physiological effects and is a useful tool for laboratory experiments.
Scientific Research Applications
2-(4-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95% is used in various scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in reactions, and as a starting material for the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals and other organic compounds.
Mechanism of Action
2-(4-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95% acts as an inhibitor of enzymes in the body. It binds to the active site of enzymes and inhibits their activity. This inhibition can lead to a decrease in the production of certain proteins and other molecules, which can have a variety of effects on the body.
Biochemical and Physiological Effects
2-(4-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95% has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other molecules. It also has an effect on the production of certain proteins, which can affect the functioning of the body. It has also been shown to have an effect on the absorption of certain drugs in the body.
Advantages and Limitations for Lab Experiments
2-(4-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95% is a useful tool for laboratory experiments. It is relatively easy to synthesize and can be used in a variety of reactions. However, it is important to note that it can be toxic and can have adverse effects on the body if used in high concentrations.
Future Directions
There are a number of potential future directions for the use of 2-(4-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95%. It could be used in the synthesis of new pharmaceuticals and other organic compounds. It could also be used to study the effects of enzyme inhibition on the body. Additionally, it could be used to study the effects of drug absorption and metabolism in the body. Finally, it could be used to study the effects of environmental toxins on the body.
Synthesis Methods
2-(4-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95% can be synthesized by a two-step reaction. The first step involves the reaction of 4-fluoro-3-methoxybenzaldehyde and 5-methylbenzene-1-sulfonyl chloride to form 4-fluoro-3-methoxy-5-methylbenzene-1-sulfonyl chloride. The second step involves the reaction of the sulfonyl chloride with sodium hydroxide to form 2-(4-Fluoro-3-methoxyphenyl)-5-methylbenzoic acid, 95%. This reaction is usually carried out in aqueous solution at a temperature of 80-90°C.
properties
IUPAC Name |
2-(4-fluoro-3-methoxyphenyl)-5-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-9-3-5-11(12(7-9)15(17)18)10-4-6-13(16)14(8-10)19-2/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZPLUTAYQYPJMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=C(C=C2)F)OC)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10690178 |
Source
|
| Record name | 4'-Fluoro-3'-methoxy-4-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261953-15-4 |
Source
|
| Record name | 4'-Fluoro-3'-methoxy-4-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690178 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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